5-(2,4-Difluoro-phenoxy)-furan-2-carbaldehyde

• Molecular Formula: C11H6F2O3
• Molecular Weight: 224.16 g/mol
• IUPAC Name: 5-(2,4-difluorophenoxy)furan-2-carbaldehyde
• InChI: InChI=1S/C11H6F2O3/c12-7-1-3-10(9(13)5-7)16-11-4-2-8(6-14)15-11/h1-6H
• InChI Key: XUORSNAHNFZJJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)OC2=CC=C(O2)C=O

Description

5-(2,4-Difluoro-phenoxy)-furan-2-carbaldehyde is a useful research compound. Its molecular formula is C11H6F2O3 and its molecular weight is 224.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-difluorophenol (6.54 mL, 68.0 mmol) in dimethylsulfoxide (70 mL) was sodium hydride (4534 mg, 68.0 mmol, 60% in oil), which was then stirred for 40 minutes. 5-Nitro-2-furaldehyde (8000 mg, 56.7 mmol) was added to the reaction solution, and the solution was stirred at room temperature for 2 hours. Water was added to the reaction mixture, which was then extracted with ethyl acetate. The organic layer was washed with water and brine, dried over anhydrous magnesium sulfate, and then, concentrated in vacuo. The resulting residue was purified by silica gel chromatography (hexane:ethyl acetate), and the title compound (4134 mg, 18.44 mmol, 33%) was obtained.